![molecular formula C20H26N2O2 B4193126 N-(2-amino-1-benzyl-2-oxoethyl)-1-adamantanecarboxamide](/img/structure/B4193126.png)
N-(2-amino-1-benzyl-2-oxoethyl)-1-adamantanecarboxamide
Overview
Description
N-(2-amino-1-benzyl-2-oxoethyl)-1-adamantanecarboxamide, also known as ABEA, is a synthetic compound that has gained attention in the scientific community for its potential applications in research. ABEA is a derivative of the naturally occurring compound, adamantine, and has been synthesized for its unique properties and potential uses in various fields.
Mechanism of Action
N-(2-amino-1-benzyl-2-oxoethyl)-1-adamantanecarboxamide acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (α7nAChR). This receptor is involved in various physiological processes, including learning and memory, attention, and inflammation. By modulating the activity of this receptor, this compound can enhance cognitive function and provide neuroprotection.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models. It can increase the release of neurotransmitters such as acetylcholine and dopamine, which are involved in cognitive function and reward pathways. This compound has also been shown to reduce oxidative stress and inflammation in the brain, providing neuroprotection.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-amino-1-benzyl-2-oxoethyl)-1-adamantanecarboxamide in lab experiments is its unique mechanism of action as a positive allosteric modulator of the α7nAChR. This receptor is involved in various physiological processes, making this compound a potential tool for studying these processes. However, one limitation is that this compound has not yet been extensively studied in humans, and its effects may differ from those observed in animal models.
Future Directions
There are several potential future directions for research involving N-(2-amino-1-benzyl-2-oxoethyl)-1-adamantanecarboxamide. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound may also have applications in treating other neurological disorders such as schizophrenia and depression. Further research is needed to fully understand the potential uses and limitations of this compound in these areas. Additionally, more research is needed to determine the safety and efficacy of this compound in human subjects.
Scientific Research Applications
N-(2-amino-1-benzyl-2-oxoethyl)-1-adamantanecarboxamide has been studied for its potential applications in neuroscience research. It has been shown to have neuroprotective effects and can enhance cognitive function in animal models. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-(1-amino-1-oxo-3-phenylpropan-2-yl)adamantane-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2/c21-18(23)17(9-13-4-2-1-3-5-13)22-19(24)20-10-14-6-15(11-20)8-16(7-14)12-20/h1-5,14-17H,6-12H2,(H2,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGIXQRSLJHHGTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)NC(CC4=CC=CC=C4)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
48.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47200097 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.